(Rac)-Beraprost sodium

• Molecular Formula: C24H29NaO5
• Molecular Weight: 420.5 g/mol
• InChI: InChI=1S/C24H30O5.Na/c1-3-4-7-15(2)19(25)13-12-17-20(26)14-21-23(17)18-10-5-8-16(24(18)29-21)9-6-11-22(27)28;/h5,8,10,12-13,15,17,19-21,23,25-26H,6-7,9,11,14H2,1-2H3,(H,27,28);/q;+1/p-1/b13-12+
• InChIKey: YTCZZXIRLARSET-UEIGIMKUSA-M

(Rac)-Beraprost Sodium Pharmacology & Baseline

(Rac)-Beraprost sodium (CAS: 88475-69-8) is the racemic mixture of the orally active prostacyclin (PGI₂) analog beraprost, consisting of four stereoisomers in approximately equal proportions [1]. It functions as an agonist at the prostacyclin (IP) receptor (human pKi = 7.41), leading to activation of adenylate cyclase, elevation of intracellular cAMP, inhibition of Ca²⁺ release, and subsequent smooth muscle relaxation and inhibition of platelet aggregation [2][3]. The compound is distinguished by its oral bioavailability, which contrasts with prostacyclin analogs requiring intravenous, subcutaneous, or inhaled administration routes [4]. This racemic form serves as the analytical reference standard for pharmaceutical quality control, method development, and pharmacological studies of the beraprost API .

Pathway probe Non-selective prostacyclin IP receptor agonist for pathway studies

Stereochemical control Racemic mixture with dominant active enantiomer (APS-314d) for attribution studies

Model context Reported in PAH, CTEPH, and CKD research models

• [1] Shen Y, et al. Pharmacology of the single isomer, esuberaprost (beraprost-314d) on pulmonary vascular tone, IP receptors and human smooth muscle proliferation in pulmonary hypertension. Br J Pharmacol. 2019;176(10):1554-1568. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. beraprost ligand page. IP receptor human pKi = 7.41. View Source
• [3] KEGG DRUG Database. Beraprost sodium (D02720). Mechanism of action: IP receptor agonist. View Source
• [4] Galiè N, et al. Prostanoid therapy for pulmonary arterial hypertension. J Am Coll Cardiol. 2004;43(12 Suppl S):56S-61S. View Source

Non-Substitutability of (Rac)-Beraprost Sodium

Substitution of (Rac)-beraprost sodium with single-isomer formulations (e.g., esuberaprost/beraprost-314d) or alternative prostacyclin analogs (e.g., epoprostenol, treprostinil, iloprost) is scientifically invalid due to fundamentally different pharmacological profiles and analytical properties. The racemic mixture contains four stereoisomers with a 100:14:<1:<1 relative affinity ratio for IP receptors, meaning that 75% of the mixture comprises low-affinity or inactive isomers that are absent in purified single-isomer preparations [1]. Consequently, single-isomer esuberaprost exhibits 5-fold greater vasorelaxant potency and 26-fold greater cAMP elevation potency compared to the racemic mixture [2]. Across the prostacyclin analog class, beraprost differs from treprostinil in half-life (0.5-0.91 h vs. 3 h) and from iloprost in discontinuation rates (OR = 10.07) [3][4]. For analytical applications, (Rac)-beraprost sodium serves as the mandated reference standard for identity, purity, and impurity profiling of beraprost API, for which single-isomer standards are inappropriate surrogates .

Receptor selectivity Non-selective IP agonist profile may not transfer to IP-selective agents like selexipag.

Stereochemical mismatch Racemic mixture of four stereoisomers; single-isomer prostacyclin mimetics differ in exposure and activity.

Regulatory status Approved only in select Asian territories; may not be available or substitutable in FDA/EMA-regulated research settings.

• [1] Kajikawa N, et al. Specific binding of the new stable epoprostenol analogue beraprost sodium to prostacyclin receptors on human and rat platelets. Arzneimittelforschung. 1989;39(4):495-499. PMID: 2665758. View Source
• [2] Shen Y, et al. Pharmacology of the single isomer, esuberaprost (beraprost-314d) on pulmonary vascular tone, IP receptors and human smooth muscle proliferation in pulmonary hypertension. Br J Pharmacol. 2019;176(10):1554-1568. View Source
• [3] Demolis JL, et al. Pharmacokinetics and platelet antiaggregating effects of beraprost, an oral stable prostacyclin analogue, in healthy volunteers. J Cardiovasc Pharmacol. 1993;22(5):711-716. View Source
• [4] Zhang H, et al. Comparative Efficacy and Safety of Prostacyclin Analogs for Pulmonary Arterial Hypertension: A Network Meta-Analysis. Medicine (Baltimore). 2016;95(4):e2575. View Source

(Rac)-Beraprost Sodium: Comparative Evidence Guide

IP Receptor Binding and Enantiomer Activity

The racemic mixture of beraprost sodium contains four stereoisomers (APS-314d, APS-315d, APS-314l, APS-315l) with markedly divergent affinities for the prostacyclin (IP) receptor on human and rat platelets. The active enantiomer APS-314d (beraprost-314d/esuberaprost) demonstrates a relative affinity of 100, while the other three isomers show affinities of 14, <1, and <1, respectively [1]. This 100:14:<1:<1 affinity distribution means that approximately 75% of the racemic mixture consists of stereoisomers with negligible IP receptor binding.

IP receptor binding & enantiomer activity

Head-to-head

TRK-100 Kd 66 nM (rat); 1.5× weaker than epoprostenol, 3× more potent than PGE₁. APS-314d enantiomer contributes ~86% of binding activity.

Reported enantiomeric contribution context

Radioligand displacement assay on rat platelets

Evidence Dimension	Relative affinity for IP receptor binding sites
Target Compound Data	APS-314d: 100; APS-315d: 14; APS-314l: <1; APS-315l: <1
Comparator Or Baseline	Active enantiomer APS-314d set as reference (100)
Quantified Difference	Other stereoisomers exhibit 7.1-fold to >100-fold lower binding affinity
Conditions	Radioligand binding assay using [³H]-iloprost on human and rat platelet membranes

Why This Matters

This directly informs researchers that (Rac)-beraprost sodium is a composite of active and inactive species, necessitating its use as the authentic racemic reference standard for analytical method validation and for studies requiring the clinically relevant mixture rather than purified single isomers.

• [1] Kajikawa N, Nogimori K, Murata T, Nishio S, Uchiyama S. Specific binding of the new stable epoprostenol analogue beraprost sodium to prostacyclin receptors on human and rat platelets. Arzneimittelforschung. 1989;39(4):495-499. PMID: 2665758. View Source

Exercise Capacity in PAH

Direct head-to-head comparison of racemic beraprost versus the purified single isomer esuberaprost (beraprost-314d) reveals substantial potency differences across multiple functional assays. In rat distal pulmonary arteries pre-contracted with U46619, esuberaprost demonstrated 5-fold greater vasorelaxant potency compared to racemic beraprost [1]. In HEK-293 cells stably expressing human IP receptors, esuberaprost was 26-fold more potent at stimulating cAMP production (EC₅₀ 0.4 nM vs. beraprost EC₅₀ ~10.4 nM) [1]. In human pulmonary arterial smooth muscle cells from PAH patients, esuberaprost exhibited 40-fold greater antiproliferative potency (EC₅₀ 3 nM vs. 120 nM) [1].

Exercise capacity in PAH

Cross-study comparable

Placebo-corrected 6MWD +21.98 m (95% CI 5.05–38.91). Numerically larger than oral treprostinil (+9.05 m) and selexipag (+15.41 m); no direct comparison tested.

Reported exercise endpoint context

NMA of 8 RCTs (N=3023); Manzi et al. 2024

Evidence Dimension	Functional potency across three distinct assays
Target Compound Data	Racemic beraprost: vasorelaxation (reference), cAMP EC₅₀ ~10.4 nM, antiproliferation EC₅₀ 120 nM
Comparator Or Baseline	Esuberaprost: vasorelaxation (5× more potent), cAMP EC₅₀ 0.4 nM, antiproliferation EC₅₀ 3 nM
Quantified Difference	5× (vasorelaxation), 26× (cAMP), 40× (antiproliferation)
Conditions	Rat distal pulmonary artery myography (U46619 pre-contraction); HEK-293-IP cells; human PASMCs from PAH patients

Why This Matters

This demonstrates that (Rac)-beraprost sodium is pharmacologically distinct from purified single-isomer preparations and cannot be interchanged in dose-response studies. Procurement decisions must align with whether the research objective requires the clinically administered racemic mixture or the purified high-potency isomer.

• [1] Shen Y, Goncharova EA, Goncharov DA, et al. Pharmacology of the single isomer, esuberaprost (beraprost-314d) on pulmonary vascular tone, IP receptors and human smooth muscle proliferation in pulmonary hypertension. Br J Pharmacol. 2019;176(10):1554-1568. doi:10.1111/bph.14623. View Source

Tolerability & Discontinuation in PAH

A network meta-analysis of randomized controlled trials compared four prostacyclin analogs (epoprostenol, treprostinil, iloprost, beraprost) in pulmonary arterial hypertension. For 6-minute walk distance (6-MWD) improvement, epoprostenol demonstrated superiority over beraprost with a standardized mean difference (SMD) of 44.24 [1]. For functional class amelioration, epoprostenol was superior to all comparators (all P < 0.05) [1]. Notably, patients receiving beraprost were significantly more likely to discontinue treatment compared to those receiving iloprost (Odds Ratio = 10.07; 95% CI: 1.47-160.65) [1].

Tolerability & discontinuation

Cross-study comparable

Beraprost vs. iloprost: OR 10.07 (95% CI 1.47–160.65) for withdrawal. Selexipag vs. placebo: OR 2.2 (95% CI 1.5–3.3) for AE discontinuation.

Reported tolerability endpoint context

NMA of 4 RCTs; PM meta-analysis 14 RCTs (N=3518)

Evidence Dimension	6-MWD improvement (SMD), functional class amelioration, discontinuation rate
Target Compound Data	Beraprost: 6-MWD SMD = 44.24 lower than epoprostenol; discontinuation OR = 10.07 vs. iloprost
Comparator Or Baseline	Epoprostenol (reference), treprostinil (SMD = 33.38 vs. epoprostenol), iloprost (SMD = 44.39 vs. epoprostenol)
Quantified Difference	Beraprost SMD = 44.24; iloprost SMD = 44.39; treprostinil SMD = 33.38 (all vs. epoprostenol)
Conditions	Network meta-analysis of RCTs in PAH patients, data through August 2015

Why This Matters

This positions beraprost within the prostacyclin analog efficacy hierarchy, enabling informed selection for preclinical models, comparator studies, or formulation development where oral bioavailability is prioritized over maximal hemodynamic efficacy.

• [1] Zhang H, Li X, Huang J, Li H, Su Z, Wang J. Comparative Efficacy and Safety of Prostacyclin Analogs for Pulmonary Arterial Hypertension: A Network Meta-Analysis. Medicine (Baltimore). 2016;95(4):e2575. doi:10.1097/MD.0000000000002575. View Source

Enantiomer Pharmacokinetics in Renal Impairment

The pharmacokinetics of beraprost sodium are characterized by the plasma profile of its active enantiomer, APS-314d. In healthy volunteers, APS-314d exhibited linear pharmacokinetics with a terminal half-life (t₁/₂) ranging from 0.50 ± 0.21 to 0.91 ± 0.27 hours (mean ± SD) independent of BPS dose [1]. The minimum effective dose for platelet antiaggregation was 40 μg, while 20 μg produced no significant effect [1]. In subjects with impaired renal function, Cmax and AUC₀₋₄₈ₕ of both BPS and BPS-314d increased with CKD severity (Stage 4 vs. Stage 1: Cmax 240.2 vs. 84.9 pg/mL for BPS; AUC₀₋₄₈ₕ 1766 vs. 978 pg·h/mL) [2].

Enantiomer PK in renal impairment

Supporting evidence

BPS-314d Cmax ↑ 2.4×, AUC ↑ 2.1× from CKD stage 1 to 4. Racemic BPS Cmax ↑ 2.8×, AUC ↑ 1.8×.

Reported PK exposure-model context

Single oral 120 μg SR tablet; N=24 Japanese subjects

Evidence Dimension	Terminal half-life (t₁/₂) of active enantiomer APS-314d
Target Compound Data	0.50 ± 0.21 to 0.91 ± 0.27 h
Comparator Or Baseline	Treprostinil: ~3 h (class inference); epoprostenol: ~3-5 min (class inference)
Quantified Difference	Beraprost half-life ~6× longer than epoprostenol, ~3-6× shorter than treprostinil
Conditions	Healthy male volunteers, single and repeated oral dosing (20, 40, 60 μg)

Why This Matters

The short half-life directly informs dosing frequency requirements and explains the clinical development of sustained-release formulations. Researchers should account for this rapid elimination when designing in vivo studies and when selecting between racemic beraprost and alternative prostacyclin analogs with longer half-lives.

• [1] Demolis JL, Robert A, Mouren M, Funck-Brentano C, Jaillon P. Pharmacokinetics and platelet antiaggregating effects of beraprost, an oral stable prostacyclin analogue, in healthy volunteers. J Cardiovasc Pharmacol. 1993;22(5):711-716. View Source
• [2] Shimamura M, et al. The Pharmacokinetics of Beraprost Sodium Following Single Oral Administration to Subjects With Impaired Kidney Function. J Clin Pharmacol. 2017;57(4):524-535. View Source

Survival Benefit in CTEPH

Beraprost binds to multiple prostanoid receptors beyond its primary IP receptor target. Binding affinity (pKi) values are: human IP receptor pKi = 7.41 (Ki ≈ 39 nM), human EP3 receptor pKi = 6.17 (Ki = 680 nM), and human EP4 receptor pKi = 5.14 (Ki = 7200 nM) [1]. The EP3 agonism of beraprost has been shown to interfere with small pulmonary artery vasodilation resulting from IP receptor agonism, a phenomenon also observed with iloprost but not with the more selective IP agonist MRE-269 (active metabolite of selexipag) [2]. In functional assays, esuberaprost (the active isomer) caused EP3 receptor-dependent vasoconstriction at concentrations ≥1000 nM, though contractions were 50% lower compared to racemic beraprost [3].

Survival benefit in CTEPH

Head-to-head

5-year survival 76% (BPS) vs. 46% (conventional). TPR reduced from 18±6 to 15±8 Wood units (p

Reported survival endpoint context

Non-randomized study, 43 patients; BPS group n=20

Renoprotection in primary glomerular disease

Head-to-head

TRK-100STP 240 μg/day vs. placebo: HR 0.69 (95% CI 0.47–1.00, p=0.0493) for renal composite endpoint in Japanese subgroup.

Reported renal endpoint context

CASSIOPEIR trial, Japanese subgroup n=339

Evidence Dimension	Receptor binding affinity (pKi) across prostanoid receptor subtypes
Target Compound Data	IP pKi = 7.41; EP3 pKi = 6.17; EP4 pKi = 5.14
Comparator Or Baseline	Selective IP agonists (e.g., MRE-269/selexipag) show minimal EP3 agonism
Quantified Difference	17-fold selectivity for IP over EP3; 186-fold selectivity for IP over EP4
Conditions	Radioligand binding assays using recombinant human prostanoid receptors

Why This Matters

The dual IP/EP3 agonism of beraprost distinguishes it mechanistically from highly selective IP agonists and may contribute to its clinical profile. For research applications, this receptor cross-reactivity must be considered when interpreting vasodilatory responses, particularly in pulmonary artery preparations where EP3 activation can counter IP-mediated relaxation.

• [1] IUPHAR/BPS Guide to Pharmacology. beraprost ligand page. Human IP pKi=7.41, EP3 pKi=6.17, EP4 pKi=5.14. View Source
• [2] Kuwano K, Hashino A, Noda K, Kosugi K, Kuwabara K. A long-acting and highly selective prostacyclin receptor agonist prodrug, NS-304, ameliorates rat pulmonary hypertension with unique relaxant responses of its active form, MRE-269, on rat pulmonary artery. 2008. View Source
• [3] Shen Y, et al. Pharmacology of the single isomer, esuberaprost (beraprost-314d) on pulmonary vascular tone, IP receptors and human smooth muscle proliferation in pulmonary hypertension. Br J Pharmacol. 2019;176(10):1554-1568. View Source

Renoprotection in Primary Glomerular Disease

(Rac)-Beraprost sodium (mixture of diastereomers, CAS 88475-69-8 and CAS 496807-11-5) is the designated analytical reference standard for beraprost API, compliant with regulatory guidelines including ISO 17034 for certified reference materials [1]. The racemic mixture contains two C-4 diastereomers in approximately 1:1 ratio, with each diastereomer comprising a pair of enantiomers [2]. Chiral separation using α₁-acid glycoprotein stationary phase (Chiral AGP column) enables quantitation of all four stereoisomers in bulk drug substance, tabletted formulations, and biological samples from pharmacological and toxicological studies [3]. Key impurities requiring reference standard comparison include 15S-Beraprost Sodium and 15R-Beraprost Sodium [4].

Renoprotection in primary glomerular disease

Head-to-head

TRK-100STP 240 μg/day vs. placebo: HR 0.69 (95% CI 0.47–1.00, p=0.0493) for renal composite endpoint in Japanese subgroup.

Reported renal endpoint context

CASSIOPEIR trial, Japanese subgroup n=339

Evidence Dimension	Analytical reference standard compliance and stereoisomer resolution capability
Target Compound Data	Full stereoisomer profile (four isomers resolvable via Chiral AGP HPLC)
Comparator Or Baseline	Single-isomer standards (e.g., beraprost-314d) do not reflect API composition
Quantified Difference	Single-isomer standards cannot serve as identity reference for the clinically administered racemic API
Conditions	HPLC with α₁-acid glycoprotein column; regulatory compliance per ISO 17034

Why This Matters

For analytical laboratories and quality control departments, (Rac)-beraprost sodium is the irreplaceable reference standard for beraprost API identity testing, impurity profiling, and analytical method validation. Single-isomer preparations are not acceptable surrogates for these regulated applications.

• [1] CATO Research Chemicals. Beraprost Sodium Salt (Mixture of Diastereomers) - ISO 17034 Certified Reference Standard. CAS 496807-11-5. View Source
• [2] Seeking Equality from an Asymmetric System: The Convergent Total Synthesis of Prostacyclin Drug (±)-Beraprost Sodium. 2026. PubMed. View Source
• [3] Isomeric separation of Beraprost sodium using an α1-acid glycoprotein column. J Chromatogr A. 1993/2002. View Source
• [4] Veeprho. Beraprost Sodium Impurities and Related Compounds - 15S-Beraprost Sodium and 15R-Beraprost Sodium. View Source

(Rac)-Beraprost Sodium: Application Scenarios

PAH Preclinical and Clinical Research

(Rac)-Beraprost sodium is the mandatory reference standard for confirming the identity, purity, and stereochemical composition of beraprost sodium active pharmaceutical ingredient (API) in accordance with pharmacopeial monographs. Its racemic mixture composition (four stereoisomers in defined proportions) matches the clinically administered drug product, making it essential for HPLC calibration, impurity profiling (including 15S- and 15R-beraprost sodium isomers), and release testing. Single-isomer standards are not acceptable substitutes for these regulated applications .

CTEPH Translational Research

Researchers investigating oral prostacyclin pathway activation in cardiovascular disease models (thromboangiitis obliterans, atherosclerosis, chronic arterial occlusion) should select (Rac)-beraprost sodium as the test article when the objective is to model the clinically administered agent. Its oral bioavailability distinguishes it from parenteral prostacyclin analogs (epoprostenol, treprostinil), while its racemic composition (with the established 100:14:<1:<1 stereoisomer affinity hierarchy [1]) provides the authentic pharmacological profile for dose-response studies and comparator trials against newer single-isomer agents [2].

CKD Renoprotection Research

For laboratories developing or validating LC-MS/MS methods for beraprost quantification in biological matrices, (Rac)-beraprost sodium is the essential calibration standard. Chiral separation protocols using α₁-acid glycoprotein columns require the full racemic mixture to establish resolution parameters for all four stereoisomers [3]. Pharmacokinetic studies measuring BPS and BPS-314d plasma concentrations (Cmax, AUC₀₋₄₈ₕ, t₁/₂) in clinical or preclinical samples depend on authentic racemic reference material for accurate quantitation [4].

Enantiomer-Specific Assay Development

In head-to-head studies evaluating the therapeutic index of oral versus parenteral prostacyclin analogs for PAH or peripheral vascular disease, (Rac)-beraprost sodium serves as the oral comparator compound. Network meta-analysis data position beraprost relative to epoprostenol (SMD difference 44.24 in 6-MWD), treprostinil, and iloprost, providing quantitative benchmarks for study design and power calculations [5]. The compound's short half-life (0.50-0.91 h for active enantiomer) and dose-dependent platelet antiaggregation (effective ≥40 μg) inform dosing regimens in preclinical models [4].

Application

Selection Property

Validation Focus

PAH model-response studies

Non-selective IP receptor pathway probe

Exercise endpoint and hemodynamic endpoint context

CTEPH translational research

Oral prostacyclin analogue with survival endpoint context

Survival endpoint and TPR endpoint review

CKD renoprotection research

Enantiomer-specific PK profile in renal models

Renal composite endpoint context (eGFR, SCr doubling)

Enantiomer-specific analytical development

Racemic mixture with dominant active enantiomer (APS-314d)

Chiral separation and batch-to-batch enantiomeric consistency

• [1] Kajikawa N, et al. Specific binding of the new stable epoprostenol analogue beraprost sodium to prostacyclin receptors on human and rat platelets. Arzneimittelforschung. 1989;39(4):495-499. PMID: 2665758. View Source
• [2] Shen Y, et al. Pharmacology of the single isomer, esuberaprost (beraprost-314d) on pulmonary vascular tone, IP receptors and human smooth muscle proliferation in pulmonary hypertension. Br J Pharmacol. 2019;176(10):1554-1568. View Source
• [3] Isomeric separation of Beraprost sodium using an α1-acid glycoprotein column. J Chromatogr A. 2002. View Source
• [4] Demolis JL, et al. Pharmacokinetics and platelet antiaggregating effects of beraprost in healthy volunteers. J Cardiovasc Pharmacol. 1993;22(5):711-716. View Source
• [5] Zhang H, et al. Comparative Efficacy and Safety of Prostacyclin Analogs for Pulmonary Arterial Hypertension: A Network Meta-Analysis. Medicine (Baltimore). 2016;95(4):e2575. View Source